Cas no 915200-81-6 (2,4-Dichloro-5-ethoxyphenylboronic acid)

• Product Name: 2,4-Dichloro-5-ethoxyphenylboronic acid
• CAS No: 915200-81-6
• MF: C₈H₉BCl₂O₃
• MW: 234.872260808945
• MDL: MFCD17015750
• CID: 839838
• PubChem ID: 53216444
• Update Time: 2025-06-25

2,4-Dichloro-5-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-5-ethoxyphenyl)boronic acid
• Boronic acid, (2,4-dichloro-5-ethoxyphenyl)-
• 2,4-DICHLORO-5-ETHOXYPHENYLBORONIC ACID
• DTXSID70681683
• (2,4-Dichloro-5-ethoxyphenyl)boronicacid
• MFCD17015750
• AKOS015849931
• 915200-81-6
• BS-29701
• CS-0176040
• A860344
• DB-355191
• 2,4-Dichloro-5-ethoxyphenylboronic acid

• MDL： MFCD17015750
• Inchi： 1S/C8H9BCl2O3/c1-2-14-8-3-5(9(12)13)6(10)4-7(8)11/h3-4,12-13H,2H2,1H3
• InChI Key： VVHOCDCNPFIXLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(B(O)O)C=C1OCC)Cl

Computed Properties

• Exact Mass: 234.002
• Monoisotopic Mass: 234.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.69000
• LogP: 1.07190
• Vapor Pressure: Not available

2,4-Dichloro-5-ethoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-5-ethoxyphenylboronic acid

Introduction to 2,4-Dichloro-5-ethoxyphenylboronic Acid (CAS No. 915200-81-6)

2,4-Dichloro-5-ethoxyphenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 915200-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boryl derivative features a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions, and an ethoxy group at the 5 position, making it a versatile intermediate in synthetic chemistry. The presence of the boronic acid functional group enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is pivotal in the construction of complex molecular architectures.

The utility of 2,4-dichloro-5-ethoxyphenylboronic acid stems from its ability to participate in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds under mild conditions. This property has made it a valuable tool in the development of novel drug candidates, where efficient and selective bond-forming reactions are essential. Recent advancements in medicinal chemistry have highlighted its role in generating biaryl compounds, which are prevalent in many biologically active molecules. For instance, studies have demonstrated its efficacy in constructing arylated heterocycles, which exhibit promising pharmacological properties.

In the realm of materials science, 2,4-dichloro-5-ethoxyphenylboronic acid has been explored for its potential applications in organic electronics. The boronic acid moiety allows for facile functionalization, enabling the design of conjugated polymers and small molecules with tailored electronic properties. Researchers have leveraged this compound to develop organic light-emitting diodes (OLEDs) and photovoltaic cells, where precise control over molecular structure is critical for optimizing device performance. The dichloro and ethoxy substituents further contribute to the compound's versatility, allowing for diverse derivatization strategies to fine-tune its physical and chemical characteristics.

Recent studies have also investigated the role of 2,4-dichloro-5-ethoxyphenylboronic acid in bioconjugation techniques. Its boronic acid functionality facilitates interactions with diol-containing biomolecules such as sugars and nucleosides through reversible coordination. This has opened up new avenues in drug delivery systems, where targeted release mechanisms can be engineered based on pH or enzymatic activity. The compound's stability under various conditions makes it an attractive candidate for developing probes and reporters in biochemical assays.

The synthesis of 2,4-dichloro-5-ethoxyphenylboronic acid (CAS No. 915200-81-6) typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation followed by etherification, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, reducing both reaction times and waste generation. Such improvements align with the growing emphasis on sustainable chemistry practices within the industry.

The compound's reactivity also makes it a candidate for exploring novel synthetic pathways beyond traditional cross-coupling applications. For example, recent research has explored its use in directed ortho-metalation (DoM) strategies, where the boronic acid group serves as a directing moiety for metal insertion at specific positions on the aromatic ring. This approach has been instrumental in accessing structurally complex molecules that would be challenging to synthesize using conventional methods.

In conclusion,2,4-dichloro-5-ethoxyphenylboronic acid represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable participation in diverse chemical transformations, making it an indispensable intermediate for researchers seeking to develop innovative molecular architectures. As our understanding of its reactivity evolves, so too will its role in advancing scientific discovery and technological innovation.